Cas no 686-07-7 (Methyl Diethyldithiocarbamate)

• Product Name: Methyl Diethyldithiocarbamate
• CAS No: 686-07-7
• MF: C₆H₁₃NS₂
• MW: 163.304118871689
• CID: 512774
• PubChem ID: 12704
• Update Time: 2025-10-30

Methyl Diethyldithiocarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamodithioic acid,N,N-diethyl-, methyl ester
• Methyl Diethyldithiocarbamate
• Methyl Diethyldithio
• METHYL-D3 DIETHYLDITHIOCARBAMATE
• CARBAMIC ACID,DIETHYLDITHIO-,METHYL ESTER
• Carbamodithioic acid,diethyl-,methyl ester
• Diaethyl-dithiocarbamidsaeure-methylester
• diethyldithiocarbamate methyl ester
• diethyl-dithiocarbamic acid methyl ester
• methyl diethylcarbamodithioate
• Methyl N,N-diethyldithiocarbamate
• FT-0671679
• NS00004804
• JYRXPFCUABYLPD-UHFFFAOYSA-N
• AI3-28654
• NCI60_000732
• NSC-133269
• BDBM50414930
• Methyl-N,N-diethyldithiocarbamate
• Methyldiethyl carbamodithioate
• DTXSID30218696
• Diethyldithiomethylcarbamate (Me-DDC)
• S-Methyl-N,N-diethyldithiocarbamate
• CARBAMIC ACID, DIETHYLDITHIO-, METHYL ESTER
• 686-07-7
• BRN 1751556
• AKOS006241746
• HXX5LM4J4E
• starbld0004907
• S-Methyl N, N-Diethyldithiocarbamate
• NSC133269
• Carbamodithioic acid, diethyl-, methyl ester
• SCHEMBL1608264
• N,N-Diethylcarbamodithioic Acid Methyl Ester
• Carbamodithioic acid, N,N-diethyl-, methyl ester
• methyl N,N-diethylcarbamodithioate
• NSC 133269
• UNII-HXX5LM4J4E
• N,N-diethyl(methylsulfanyl)carbothioamide
• CHEMBL1745
• Diethyldithiocarbamic acid methyl ester
• G78324
• DB-255272

• Inchi： 1S/C6H13NS2/c1-4-7(5-2)6(8)9-3/h4-5H2,1-3H3
• InChI Key： JYRXPFCUABYLPD-UHFFFAOYSA-N
• SMILES： S(C)C(N(CC)CC)=S

Computed Properties

• Exact Mass: 163.04900
• Monoisotopic Mass: 163.04894177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 89.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 60.6Ų

Experimental Properties

• PSA: 60.63000
• LogP: 1.97610

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Dithiocarbamic acids and derivatives Dithiocarbamic acid esters

Additional information on Methyl Diethyldithiocarbamate

Comprehensive Guide to Methyl Diethyldithiocarbamate (CAS No. 686-07-7): Properties, Applications, and Industry Insights

Methyl Diethyldithiocarbamate (CAS No. 686-07-7), a sulfur-containing organic compound, has garnered significant attention in industrial and research settings due to its versatile chemical properties. Often referred to as MeDTC or Methyl DEDTC, this compound belongs to the dithiocarbamate family, which is widely studied for its coordination chemistry and functional group reactivity. Its molecular formula, C₆H₁₃NS₂, highlights its unique structural features, including the diethyldithiocarbamate moiety, which plays a pivotal role in its applications.

In recent years, the demand for Methyl Diethyldithiocarbamate has surged, driven by its use in agrochemical formulations, rubber vulcanization accelerators, and as a chelating agent in wastewater treatment. Environmental concerns and stricter regulations have also fueled interest in eco-friendly alternatives, placing MeDTC under scrutiny for its biodegradability and toxicity profile. Researchers are actively exploring its potential in green chemistry applications, aligning with the global push for sustainable industrial practices.

The synthesis of Methyl Diethyldithiocarbamate typically involves the reaction of diethylamine with carbon disulfide, followed by methylation. This process yields a compound with a distinctive sulfur odor, a common trait among dithiocarbamates. Its solubility in organic solvents like ethanol and acetone makes it a preferred choice in laboratory settings, while its stability under controlled conditions ensures consistent performance in industrial processes.

One of the most frequently asked questions about CAS No. 686-07-7 revolves around its safety data sheet (SDS) and handling precautions. While not classified as hazardous under standard conditions, proper storage in cool, dry environments is recommended to prevent degradation. Users often search for compatibility charts to avoid reactive interactions with oxidizing agents or strong acids, which could compromise its efficacy.

In the agricultural sector, Methyl Diethyldithiocarbamate derivatives are valued for their fungicidal properties, particularly in protecting crops from soil-borne pathogens. However, the rise of organic farming has prompted debates about its role in integrated pest management (IPM) systems. Studies comparing its efficiency with biopesticides are increasingly popular topics in academic forums and industry conferences.

From a commercial perspective, the global market trends for MeDTC reflect regional variations in regulatory frameworks. For instance, the European Union’s REACH regulations require extensive documentation for its use, whereas other regions adopt more lenient guidelines. This disparity has led to supply chain optimization discussions among manufacturers aiming to balance cost-efficiency with compliance.

Analytical techniques such as HPLC and GC-MS are commonly employed to quantify Methyl Diethyldithiocarbamate in complex matrices. Recent advancements in spectroscopic methods have improved detection limits, addressing concerns about trace-level contamination in environmental samples. These developments are critical for industries requiring high-purity grades of the compound.

Looking ahead, innovations in nanomaterial synthesis may unlock new applications for CAS No. 686-07-7, particularly in catalysis and material science. Its ability to form stable complexes with transition metals positions it as a candidate for next-generation catalysts. As research continues, the compound’s role in circular economy models—emphasizing resource recovery and waste minimization—will likely expand.

For laboratories and industries sourcing Methyl Diethyldithiocarbamate, verifying certificates of analysis (CoA) and supplier credentials remains essential. The proliferation of online chemical marketplaces has simplified procurement but necessitates due diligence to avoid counterfeit products. Keywords like “high-purity MeDTC” and “bulk suppliers” dominate search queries, reflecting buyer priorities.

In conclusion, Methyl Diethyldithiocarbamate (CAS No. 686-07-7) exemplifies the intersection of traditional chemistry and modern sustainability goals. Its multifaceted applications, coupled with evolving regulatory landscapes, ensure its relevance across diverse sectors. Stakeholders are encouraged to stay informed about emerging research and industry best practices to maximize its potential responsibly.